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Compound of Interest

Compound Name:
Isopropyl 2-bromo-2-

methylpropanoate

Cat. No.: B1304831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Isopropyl 2-bromo-2-methylpropanoate (CAS No. 51368-55-9). The information is intended

to equip laboratory personnel with the necessary knowledge to handle this chemical

responsibly, minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Isopropyl 2-bromo-2-
methylpropanoate is presented in Table 1. This data is essential for understanding the

conditions under which the chemical can be safely stored and handled.
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Property Value Source(s)

Molecular Formula C7H13BrO2 [1][2]

Molecular Weight 209.08 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][4][5]

Boiling Point 168-170 °C [1][6]

Melting Point 27 °C [1]

Flash Point 56 °C (132.8 °F) [1][2][4][5]

Density 1.26 g/cm³ [1][6]

Vapor Pressure 1.5±0.3 mmHg at 25℃ [5]

Refractive Index 1.436 - 1.457 [1][5]

Purity ≥99.0% [1]

Moisture Content ≤0.1% [1]

pH 6.0-8.0 [1]

Hazard Identification and Classification
Isopropyl 2-bromo-2-methylpropanoate is classified as a hazardous substance. A summary

of its hazard classifications under the Globally Harmonized System (GHS) and its NFPA 704

rating are provided below.

GHS Hazard Classification
The GHS classification for this compound indicates several potential hazards. It is important to

note that the notified classification ratios from companies can vary.[3]
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Hazard Class Hazard Statement Signal Word Pictogram(s)

Flammable liquids
H226: Flammable

liquid and vapor
Warning 🔥

Skin

corrosion/irritation

H315: Causes skin

irritation
Warning ❗

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation
Warning ❗

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation
Warning ❗

Germ cell

mutagenicity

H340: May cause

genetic defects
Danger स्वास्थ्य खतरा

Skin sensitization
H317: May cause an

allergic skin reaction
Warning ❗

Hazardous to the

aquatic environment,

long-term hazard

H411: Toxic to aquatic

life with long lasting

effects

Warning 🌳

Note: The GHS classification is based on aggregated data and may vary between suppliers.

NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards associated with a chemical.
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Category Rating Description

Health (Blue) 2

Can cause temporary

incapacitation or residual

injury.[4]

Flammability (Red) 1
Must be preheated before

ignition can occur.[4]

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.[2]

Special (White) - No special hazards indicated.

Experimental Protocols for Hazard Assessment
The hazard classifications presented in this guide are determined through standardized

experimental protocols. While specific test reports for Isopropyl 2-bromo-2-
methylpropanoate are not publicly available, the methodologies follow internationally

recognized guidelines, primarily those established by the Organisation for Economic Co-

operation and Development (OECD).

Flash Point Determination
The flash point of a volatile material is the lowest temperature at which its vapors will ignite

when given an ignition source.[7] A common method for determining the flash point of

combustible liquids like Isopropyl 2-bromo-2-methylpropanoate is the Pensky-Martens

closed-cup test (ASTM D93).

Methodology Overview:

A sample of the chemical is placed in a closed cup and heated at a slow, constant rate.

A small flame is directed into the cup at regular intervals.

The flash point is the lowest temperature at which the application of the flame causes the

vapor above the liquid to ignite.[8]
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Skin Irritation/Corrosion Testing (OECD Test Guideline
404)
This guideline describes the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[9] It employs a sequential testing strategy to minimize animal testing.[3]

Methodology Overview:

Initial Assessment: A weight-of-evidence analysis of existing data is performed.[3]

In Vitro Testing: Validated in vitro tests using reconstructed human epidermis (RhE) models

are conducted to predict skin corrosion or irritation potential.[10]

In Vivo Testing (if necessary): If in vitro results are inconclusive, a test is performed on a

single albino rabbit. A small amount of the substance is applied to a patch of shaved skin for

a set duration. The skin is then observed for signs of erythema (redness) and edema

(swelling) at specific intervals.[9]

Eye Irritation/Corrosion Testing (OECD Test Guideline
405)
This guideline is used to assess the potential of a substance to cause serious eye damage or

irritation.[4][5] Similar to skin testing, it follows a tiered approach to reduce animal use.[4][11]

Methodology Overview:

Weight-of-Evidence Analysis: Existing data on the substance and structurally related

compounds are reviewed.[4][11]

In Vitro/Ex Vivo Testing: Validated in vitro methods are used as a first step.

In Vivo Testing (if necessary): If required, the test substance is instilled into the conjunctival

sac of one eye of an albino rabbit. The eye is then examined for corneal opacity, iris lesions,

and conjunctival redness and swelling at prescribed intervals.[4][12]

Safety and Handling Precautions
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Isopropyl 2-bromo-2-
methylpropanoate.

Protection Type Recommendation

Eye/Face Protection Wear chemical splash goggles.[4]

Skin Protection

Wear appropriate protective gloves (e.g.,

lightweight rubber gloves) and clothing to

prevent skin exposure.[4][13]

Respiratory Protection

Use in a well-ventilated area. If exposure limits

are exceeded or irritation is experienced, use a

NIOSH/MSHA approved respirator.[4][11]

Handling and Storage
Handling: Use spark-proof tools and explosion-proof equipment.[4] Avoid breathing vapor or

mist.[4] Avoid contact with skin and eyes.[4] Ground and bond containers and receiving

equipment.[2]

Storage: Keep away from sources of ignition.[4] Store in a cool, dry, well-ventilated place.[2]

[4] Keep the container tightly closed.[2][4] Store locked up.[2]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[4]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[4]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[4]

Ingestion
Get medical aid. Wash mouth out with water. Do

not induce vomiting.[2][4]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][4][14]

Specific Hazards: Combustible liquid.[4] Vapors may form explosive mixtures with air.[13] On

combustion, may emit toxic and irritating fumes, including carbon monoxide, carbon dioxide,

and hydrogen bromide.[11][13]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Remove all sources of ignition.[13] Avoid breathing vapors and

contact with skin and eyes.[13] Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[2]
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Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[4][13] Use spark-proof tools.[4]

Visualized Workflows
The following diagrams illustrate standardized workflows for emergency situations involving

Isopropyl 2-bromo-2-methylpropanoate.

Initial Response Assessment & Containment Cleanup & Disposal

Spill Occurs Evacuate Immediate Area Alert Supervisor & Safety Personnel Remove Ignition Sources Assess Spill Size & Hazard Don Appropriate PPE Ensure Adequate Ventilation Contain Spill with Inert Material Absorb Remaining Liquid Collect Waste in Sealed Container Decontaminate Spill Area Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Exposure Occurs

Skin Contact Eye ContactInhalation Ingestion

Remove Contaminated Clothing Flush Eyes with Water (15+ min)Move to Fresh Air Rinse Mouth with Water

Flush Skin with Water (15+ min)

Seek Immediate Medical Attention

Give Artificial Respiration (if not breathing) Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid response for different exposure routes.

Conclusion
Isopropyl 2-bromo-2-methylpropanoate is a valuable chemical intermediate that requires

careful handling due to its associated hazards. By adhering to the safety protocols outlined in

this guide, including the use of appropriate personal protective equipment, proper handling and

storage procedures, and being prepared for emergency situations, researchers and scientists

can work with this compound in a safe and responsible manner. Always refer to the most

current Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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